Solvent yellow 124

Catalog No.
S705233
CAS No.
34432-92-3
M.F
C22H31N3O2
M. Wt
369.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Solvent yellow 124

CAS Number

34432-92-3

Product Name

Solvent yellow 124

IUPAC Name

N-ethyl-N-[2-[1-(2-methylpropoxy)ethoxy]ethyl]-4-phenyldiazenylaniline

Molecular Formula

C22H31N3O2

Molecular Weight

369.5 g/mol

InChI

InChI=1S/C22H31N3O2/c1-5-25(15-16-26-19(4)27-17-18(2)3)22-13-11-21(12-14-22)24-23-20-9-7-6-8-10-20/h6-14,18-19H,5,15-17H2,1-4H3

InChI Key

BATVZJPOLFSGTD-UHFFFAOYSA-N

SMILES

CCN(CCOC(C)OCC(C)C)C1=CC=C(C=C1)N=NC2=CC=CC=C2

Canonical SMILES

CCN(CCOC(C)OCC(C)C)C1=CC=C(C=C1)N=NC2=CC=CC=C2

Analytical Chemistry:

  • Solvent Yellow 124 as a marker dye: Due to its specific properties, Solvent Yellow 124 can be used as a marker dye in various analytical techniques. For instance, it can be employed in High-Performance Liquid Chromatography (HPLC) to identify and quantify other compounds in a mixture [].
  • Hydrolysis studies: Solvent Yellow 124 undergoes hydrolysis (reaction with water) under acidic conditions, transforming into a water-soluble form. This property allows researchers to study the hydrolysis process of similar molecules [].

Environmental Science:

  • Detection of illegal fuel mixing: The presence of Solvent Yellow 124 in fuels not intended for road vehicles can be used to identify the illegal mixing of low-taxed heating oil with higher-taxed diesel fuel [].

Solvent Yellow 124 is a synthetic yellow azo dye, primarily utilized as a fuel marker within the European Union. Its chemical formula is C22H31N3O2, and it is characterized by the presence of an azo group (–N=N–) which imparts its distinctive yellow color. This compound has been employed since August 2002 to differentiate between lower-taxed heating diesel and higher-taxed motor diesel fuels, making it a critical component in fuel regulation and taxation efforts .

  • Toxicity: Data on the specific toxicity of Solvent Yellow 124 is limited. However, azo dyes in general can be irritating to the skin, eyes, and respiratory system [].
  • Flammability: Data not readily available, but azo dyes can be flammable [].
  • Reactivity: Can undergo hydrolysis in acidic environments [].

Safety Precautions:

As with any chemical, it is recommended to handle Solvent Yellow 124 with appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a respirator when necessary [].

Involving Solvent Yellow 124 is its hydrolysis under acidic conditions. The acetal group in its structure is susceptible to hydrolysis, resulting in a water-soluble form that changes color to red, facilitating the detection of adulteration in diesel fuel. The reaction can be summarized as follows:

C22H31N3O2+H2OWater soluble products red color \text{C}_{22}\text{H}_{31}\text{N}_3\text{O}_2+\text{H}_2\text{O}\rightarrow \text{Water soluble products red color }

This property allows for effective extraction and identification of the dye in fuel samples, particularly when diluted hydrochloric acid is used .

The synthesis of Solvent Yellow 124 generally involves azo coupling reactions, where an aromatic amine reacts with a diazonium salt. The specific methods can vary, but common approaches include:

  • Azo Coupling: Reacting an aromatic amine with a diazonium compound.
  • Acetal Formation: Incorporating acetal groups to enhance solubility in nonpolar solvents.

These methods yield the final product in a form suitable for industrial applications .

Solvent Yellow 124 serves several important functions:

  • Fuel Marker: It is primarily used as a low-tax fuel marker to distinguish between different types of diesel fuels.
  • Industrial Dye: It finds applications in dyeing plastics and other materials due to its vibrant color.
  • Regulatory Compliance: It helps ensure compliance with tax regulations concerning fuel usage within the European Union .

Solvent Yellow 124 shares structural similarities with other azo dyes but exhibits unique properties that make it particularly suited for use as a fuel marker. Here are some similar compounds:

Compound NameChemical FormulaKey Features
Solvent Yellow 56C22H30N2O2Similar structure; used as a dye
Sudan IC16H12N2OAzo dye; used in food coloring
Solvent Orange 60C16H16N2OAzo dye; used in plastics
Methyl OrangeC14H14N3NaO3SpH indicator; changes color based on acidity

Uniqueness of Solvent Yellow 124:

  • Its specific application as a regulatory marker for fuel taxation distinguishes it from other azo dyes.
  • The ability to undergo hydrolysis yielding a detectable color change enhances its utility in monitoring fuel quality and compliance .

XLogP3

5.8

UNII

E880XYT70P

GHS Hazard Statements

Aggregated GHS information provided by 154 companies from 8 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 94 of 154 companies. For more detailed information, please visit ECHA C&L website;
Of the 7 notification(s) provided by 60 of 154 companies with hazard statement code(s):;
H302 (100%): Harmful if swallowed [Warning Acute toxicity, oral];
H311 (13.33%): Toxic in contact with skin [Danger Acute toxicity, dermal];
H315 (13.33%): Causes skin irritation [Warning Skin corrosion/irritation];
H317 (21.67%): May cause an allergic skin reaction [Warning Sensitization, Skin];
H331 (13.33%): Toxic if inhaled [Danger Acute toxicity, inhalation];
H332 (13.33%): Harmful if inhaled [Warning Acute toxicity, inhalation];
H361 (11.67%): Suspected of damaging fertility or the unborn child [Warning Reproductive toxicity];
H373 (21.67%): Causes damage to organs through prolonged or repeated exposure [Warning Specific target organ toxicity, repeated exposure];
H400 (13.33%): Very toxic to aquatic life [Warning Hazardous to the aquatic environment, acute hazard];
H410 (13.33%): Very toxic to aquatic life with long lasting effects [Warning Hazardous to the aquatic environment, long-term hazard];
H413 (68.33%): May cause long lasting harmful effects to aquatic life [Hazardous to the aquatic environment, long-term hazard];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Health Hazard Environmental Hazard Acute Toxic Irritant

Acute Toxic;Irritant;Health Hazard;Environmental Hazard

Other CAS

34432-92-3

Wikipedia

Solvent Yellow 124

General Manufacturing Information

Benzenamine, N-ethyl-N-[2-[1-(2-methylpropoxy)ethoxy]ethyl]-4-(2-phenyldiazenyl)-: ACTIVE
PMN - indicates a commenced PMN (Pre-Manufacture Notices) substance.

Dates

Modify: 2023-08-15

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